![molecular formula C₁₆H₈FNO₂ B1146003 2-Fluoro-5-((3-oxoisobenzofuran-1(3H)-ylidene)methyl)benzonitrile CAS No. 763114-25-6](/img/structure/B1146003.png)
2-Fluoro-5-((3-oxoisobenzofuran-1(3H)-ylidene)methyl)benzonitrile
Overview
Description
2-Fluoro-5-((3-oxoisobenzofuran-1(3H)-ylidene)methyl)benzonitrile is a useful research compound. Its molecular formula is C₁₆H₈FNO₂ and its molecular weight is 265.24. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Microwave Induced Synthesis of Fluorobenzamides
This research focuses on the synthesis of new 5-arylidene derivatives, which include a fluorine atom, using both conventional and microwave methods. The synthesized compounds showed promising antimicrobial activity against various bacteria and fungi. This highlights the potential of fluorine-containing compounds in developing new antimicrobial agents (Desai, Rajpara, & Joshi, 2013).
Synthesis of N-Phthalidyl 5-Fluorouracil Derivatives
This study involves synthesizing derivatives of 5-fluorouracil, where the phthalidyl group is substituted at various positions. Among these compounds, one showed significant antitumor activity against several experimental tumor systems, suggesting the role of such compounds in cancer research (Kamata, Haga, Matsui, & Nagata, 1985).
Imaging of Metabotropic Glutamate Subtype-5 Receptors
Research conducted on the synthesis and labeling of a compound for imaging metabotropic glutamate subtype-5 receptors (mGluR5s) with PET. The study found high affinity and potency for mGluR5, indicating its potential use in imaging for neurological studies (Siméon et al., 2007).
Radiofluorination of Iodonium Ylide Precursors
This research presents a one-step, regioselective, metal-free 18F-labeling method using a hypervalent iodonium(III) ylide precursor. It's a significant advancement in the synthesis of radiopharmaceuticals for medical imaging (Stephenson et al., 2015).
Synthesis of Androgen Receptor Antagonists
This study highlights the synthesis of a compound used as an androgen receptor antagonist. The process involved synthesis from 4-amino-2-(trifluoromethyl)benzonitrile, indicating the potential of fluorine-containing compounds in developing treatments for conditions related to androgen receptors (Li Zhi-yu, 2012).
Microfluidic Continuous-Flow Radiosynthesis
This paper discusses the synthesis of a fluorine-18 labeled compound suitable for human PET imaging using a commercial continuous-flow microfluidics device. This innovation is significant for the development of PET radiopharmaceuticals (Liang et al., 2014).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
2-fluoro-5-[(Z)-(3-oxo-2-benzofuran-1-ylidene)methyl]benzonitrile | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H8FNO2/c17-14-6-5-10(7-11(14)9-18)8-15-12-3-1-2-4-13(12)16(19)20-15/h1-8H/b15-8- | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MMPHWTMMVPBHRZ-NVNXTCNLSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=CC3=CC(=C(C=C3)F)C#N)OC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)/C(=C/C3=CC(=C(C=C3)F)C#N)/OC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H8FNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90704560 | |
Record name | 2-Fluoro-5-[(Z)-(3-oxo-2-benzofuran-1(3H)-ylidene)methyl]benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90704560 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
265.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
763114-25-6 | |
Record name | 2-Fluoro-5-[(Z)-(3-oxo-2-benzofuran-1(3H)-ylidene)methyl]benzonitrile | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90704560 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-fluoro-5-{[(1Z)-3-oxo-1,3-dihydro-2-benzofuran-1-ylidene]methyl}benzonitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.